molecular formula C12H16 B8720042 Benzene, (3-methyl-1-methylenebutyl)-

Benzene, (3-methyl-1-methylenebutyl)-

Cat. No.: B8720042
M. Wt: 160.25 g/mol
InChI Key: UITGPFDMCDXUSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, (3-methyl-1-methylenebutyl)- is a useful research compound. Its molecular formula is C12H16 and its molecular weight is 160.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, (3-methyl-1-methylenebutyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, (3-methyl-1-methylenebutyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16

Molecular Weight

160.25 g/mol

IUPAC Name

4-methylpent-1-en-2-ylbenzene

InChI

InChI=1S/C12H16/c1-10(2)9-11(3)12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3

InChI Key

UITGPFDMCDXUSB-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(=C)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chloro-(2-methylpropyl)magnesium (150 ml, 0.300 mol, from Aldrich) was added over 20 minutes to a solution of benzonitrile (10.21 ml, 0.100 mol, from Aldrich) in ether (150 ml), stirring under argon at room temperature. The solution was allowed to stir under argon at room temperature for 18 hours. The reaction mixture was then cooled to 0° C. and 1.2N HCl (125 ml) was added. The aqueous layer was extracted with ether (twice), and the organic layers were combined and washed with brine and dried over MgSO4, filtered and concentrated to a yellow oil. The oil was purified by flash chromatography on Merck silica gel in 2% EtOAc in hexane. Fractions containing the product were combined and concentrated to afford the title compound as a yellow oil (13.305 gm, 83%).
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
10.21 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Name
Quantity
125 mL
Type
reactant
Reaction Step Two
Yield
83%

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